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Cat. No.: B14075198 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction:

Fsi-TN42 is a potent and selective irreversible inhibitor of Aldehyde Dehydrogenase 1A1

(ALDH1A1), a key enzyme in the biosynthesis of retinoic acid (RA).[1] Retinoic acid is a critical

signaling molecule involved in the regulation of weight and energy metabolism.[2][3][4] By

inhibiting ALDH1A1, Fsi-TN42 effectively suppresses RA synthesis, making it a valuable tool

for studying metabolic processes and a potential therapeutic agent for conditions such as diet-

induced obesity.[2][3][4] These application notes provide detailed protocols for the solubilization

of Fsi-TN42 in Dimethyl Sulfoxide (DMSO) and corn oil for in vitro and in vivo studies.

Data Presentation: Solubility
The solubility of Fsi-TN42 in a commonly used vehicle for in vivo administration is summarized

below.

Solvent/Vehicl
e

Concentration
Molarity
(approx.)

Appearance Notes

10% DMSO +

90% Corn Oil
5 mg/mL 10.15 mM Clear Solution

Ultrasonication

can be used to

aid dissolution.[5]
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Experimental Protocols
1. Preparation of Fsi-TN42 Stock Solution in DMSO (50 mg/mL)

This protocol outlines the preparation of a concentrated stock solution of Fsi-TN42 in DMSO,

which can be used for subsequent dilutions or the preparation of in vivo formulations.

Materials:

Fsi-TN42 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure:

Weigh the desired amount of Fsi-TN42 powder in a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 50

mg/mL. For example, to prepare 1 mL of stock solution, add 1 mL of DMSO to 50 mg of Fsi-
TN42.

Vortex the mixture thoroughly until the Fsi-TN42 is completely dissolved, resulting in a clear

solution.

Store the stock solution at -20°C for short-term storage (up to 1 month) or at -80°C for long-

term storage (up to 6 months).[1] Avoid repeated freeze-thaw cycles by aliquoting the stock

solution into smaller volumes.

2. Preparation of Fsi-TN42 Formulation in 10% DMSO and 90% Corn Oil (5 mg/mL)

This protocol describes the preparation of a working solution of Fsi-TN42 in a vehicle suitable

for oral administration in animal models.[1][5]
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Materials:

Fsi-TN42 in DMSO stock solution (50 mg/mL)

Corn oil (sterile)

Sterile conical tubes or vials

Calibrated pipettes

Vortex mixer

Ultrasonicator (optional)

Procedure:

For every 1 mL of the final formulation, transfer 900 µL of sterile corn oil into a sterile conical

tube.

Add 100 µL of the 50 mg/mL Fsi-TN42 in DMSO stock solution to the corn oil.[1][5]

Vortex the mixture vigorously to ensure thorough mixing.

If the solution is not completely clear, use an ultrasonicator to aid in the dissolution until a

clear solution is obtained.[5]

It is highly recommended to prepare this formulation fresh on the day of use for optimal

results.[1][5]
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Caption: Mechanism of action of Fsi-TN42.
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Caption: Workflow for Fsi-TN42 formulation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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